2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}-N-(3-methylphenyl)acetamide
Overview
Description
The compound “2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}-N-(3-methylphenyl)acetamide” is a complex organic molecule. It contains a thieno[2,3-d]pyrimidin-4-yl moiety, which is a type of heterocyclic compound. Heterocyclic compounds are widely studied in medicinal chemistry due to their diverse biological activities .
Scientific Research Applications
Synthesis and Biological Activities
Synthesis Process : Thieno[3,2-d]pyrimidin-4-yl derivatives, similar in structure to 2-{[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]thio}-N-(3-methylphenyl)acetamide, are synthesized through multi-step processes involving condensation, chlorination, and nucleophilic substitution, producing compounds with varied biological activities (Lei, Wang, Xiong, & Lan, 2017).
Antimicrobial and Anti-Inflammatory Properties : Thieno[2,3-d]pyrimidine derivatives demonstrate significant antimicrobial and anti-inflammatory activities. Their structure can be modified to enhance these properties, making them potential candidates for developing new therapeutic agents (Tolba, El-Dean, Ahmed, & Hassanien, 2018).
Antitumor Activity : Certain thieno[3,2-d]pyrimidine derivatives exhibit potent anticancer activity. They have shown effectiveness against various human cancer cell lines, indicating their potential as novel anticancer agents (Hafez & El-Gazzar, 2017).
Structural Analysis and Conformation : Studies on similar compounds reveal insights into their molecular structure and conformation, crucial for understanding their interaction with biological targets (Subasri et al., 2016).
Design for Specific Biological Properties : The design and synthesis of thieno[2,3-d]pyrimidine derivatives can be tailored to exhibit specific biological properties such as antinociceptive and anti-inflammatory effects (Selvam, Karthik, Palanirajan, & Ali, 2012).
Innovative Synthesis Methods : Advanced synthetic methods, including microwave irradiation, are employed to create thieno[2,3-d]pyrimidines, enhancing the efficiency and yield of these compounds (Davoodnia, Rahimizadeh, Atapour-Mashhad, & Tavakoli-Hoseini, 2009).
Properties
IUPAC Name |
2-[5-(4-chlorophenyl)thieno[2,3-d]pyrimidin-4-yl]sulfanyl-N-(3-methylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClN3OS2/c1-13-3-2-4-16(9-13)25-18(26)11-28-21-19-17(10-27-20(19)23-12-24-21)14-5-7-15(22)8-6-14/h2-10,12H,11H2,1H3,(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAPQQTUOWATTDS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CSC2=NC=NC3=C2C(=CS3)C4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClN3OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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